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Compound of Interest

Compound Name: Ethenyl 4-methoxybenzoate

Cat. No.: B15483717

CAS Number: 13351-86-5

This technical guide provides a comprehensive overview of Ethenyl 4-methoxybenzoate, also
known as vinyl 4-methoxybenzoate. Due to the limited availability of detailed experimental data
for this specific compound in publicly accessible literature, this document focuses on its
fundamental properties and presents generalized experimental protocols for the synthesis of
vinyl esters, which are applicable to the preparation of the target molecule.

Physicochemical Properties

A summary of the key physicochemical properties for Ethenyl 4-methoxybenzoate is
presented in the table below. This information is primarily derived from computational
predictions and publicly available chemical databases.

Property Value Source

CAS Number 13351-86-5 PubChem
Molecular Formula C10H1003 PubChem
Molecular Weight 178.18 g/mol PubChem
IUPAC Name ethenyl 4-methoxybenzoate PubChem
Canonical SMILES ?SCFCC:C(C:CDC(:O)OC PubChem
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Synthesis of Vinyl Esters: Experimental Protocols

While a specific, detailed protocol for the synthesis of Ethenyl 4-methoxybenzoate is not

readily available, the general method for the synthesis of vinyl esters involves the palladium-

catalyzed transvinylation of a carboxylic acid with vinyl acetate. This approach is widely

applicable to a range of aromatic carboxylic acids.

General Protocol for Palladium-Catalyzed
Transvinylation

This protocol is adapted from established methods for the synthesis of aromatic vinyl esters.

Materials:

4-Methoxybenzoic acid

Vinyl acetate (in excess, also serves as solvent)

Palladium(ll) acetate (catalyst)

Bidentate ligand (e.g., 2,2'-bipyridyl)

Anhydrous sodium sulfate or magnesium sulfate (drying agent)
Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
Saturated sodium bicarbonate solution

Brine

Procedure:

To a clean, dry reaction flask equipped with a magnetic stirrer and a reflux condenser, add 4-
methoxybenzoic acid, a molar excess of vinyl acetate, and the palladium acetate-bidentate
ligand catalyst complex.

The reaction mixture is heated to reflux with continuous stirring. The progress of the reaction
should be monitored by a suitable analytical technique, such as thin-layer chromatography
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(TLC) or gas chromatography (GC).

o Upon completion of the reaction, the mixture is cooled to room temperature.
e The excess vinyl acetate is removed under reduced pressure.
e The residue is dissolved in an organic solvent such as diethyl ether or ethyl acetate.

e The organic solution is washed sequentially with saturated sodium bicarbonate solution to
remove any unreacted carboxylic acid, followed by water and then brine.

e The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and
the solvent is evaporated under reduced pressure to yield the crude vinyl ester.

e The crude product can be further purified by column chromatography on silica gel or by
distillation under reduced pressure.

Characterization:

The structure and purity of the synthesized Ethenyl 4-methoxybenzoate would be confirmed
using standard analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR to elucidate the
chemical structure.

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the
ester carbonyl and the vinyl C=C bond.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Experimental Workflow and Logical Relationships

The following diagram illustrates the general workflow for the synthesis and characterization of
a vinyl ester via the palladium-catalyzed transvinylation reaction.
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Caption: General workflow for the synthesis and characterization of vinyl esters.
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Biological Activity and Signaling Pathways

A thorough search of scientific literature and databases reveals a significant lack of information
regarding the biological activity of Ethenyl 4-methoxybenzoate. There are no published
studies detailing its effects on biological systems or its involvement in any signaling pathways.
Research on the biological properties of vinyl esters is generally limited, with studies often
focusing on their polymerization and material science applications. Therefore, at present, no
data can be presented on this topic.

Conclusion

Ethenyl 4-methoxybenzoate, identified by CAS number 13351-86-5, is a compound for which
detailed experimental and biological data are scarce. While its synthesis can be approached
through established methods for vinyl ester formation, such as palladium-catalyzed
transvinylation, specific protocols and characterization data are not readily available in the
public domain. Future research is required to elucidate the experimental parameters for its
synthesis, fully characterize its physicochemical properties, and investigate its potential
biological activities and mechanisms of action. This guide serves as a foundational document
based on the currently available information and established chemical principles.

 To cite this document: BenchChem. [Ethenyl 4-methoxybenzoate: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15483717#cas-number-for-ethenyl-4-
methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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